Cas no 96296-39-8 (2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid)
96296-39-8 structure
Product Name:2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid
CAS No:96296-39-8
MF:C13H13NO4
MW:247.246623754501
MDL:MFCD02905198
CID:819270
PubChem ID:2434770
Update Time:2025-10-28
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-5-carboxylicacid, 2-butyl-2,3-dihydro-1,3-dioxo-
- 2-BUTYL-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOLE-5-CARBOXYLIC ACID
- 2-butyl-1,3-dioxoisoindole-5-carboxylic acid
- 2-Butyl-1,3-dioxoisoindoline-5-carboxylic acid
- MFCD02905198
- SCHEMBL14560525
- AKOS005609819
- Oprea1_093421
- 2-Butyl-1,3-dioxoisoindoline-5-carboxylicacid
- SR-01000044046-1
- Z56921764
- 96296-39-8
- SB65654
- CS-0219737
- HMS1788O01
- EN300-04823
- DTXSID80368650
- SR-01000044046
- 2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid
-
- MDL： MFCD02905198
- Inchi： 1S/C13H13NO4/c1-2-3-6-14-11(15)9-5-4-8(13(17)18)7-10(9)12(14)16/h4-5,7H,2-3,6H2,1H3,(H,17,18)
- InChI Key： JPWIWDRTZPWZIL-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1CCCC)=O
Computed Properties
- Exact Mass: 246.076633
- Monoisotopic Mass: 246.076633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 77.5
Experimental Properties
- Boiling Point: 439.4°Cat760mmHg
- Flash Point: 219.6°C
- Refractive Index: 1.595
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B789823-50mg |
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid |
96296-39-8 | 50mg |
$ 50.00 | 2022-04-02 | ||
| TRC | B789823-100mg |
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid |
96296-39-8 | 100mg |
$ 95.00 | 2022-04-02 | ||
| TRC | B789823-500mg |
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid |
96296-39-8 | 500mg |
$ 320.00 | 2022-04-02 | ||
| Chemenu | CM257348-1g |
2-Butyl-1,3-dioxoisoindoline-5-carboxylic acid |
96296-39-8 | 95%+ | 1g |
$*** | 2023-05-29 | |
| abcr | AB315078-1g |
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid; . |
96296-39-8 | 1g |
€296.50 | 2025-04-14 | ||
| abcr | AB315078-5g |
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid; . |
96296-39-8 | 5g |
€734.50 | 2025-04-14 | ||
| abcr | AB315078-10g |
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid; . |
96296-39-8 | 10g |
€1052.50 | 2025-04-14 | ||
| Enamine | EN300-04823-0.05g |
2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid |
96296-39-8 | 95.0% | 0.05g |
$37.0 | 2025-02-21 | |
| Enamine | EN300-04823-0.1g |
2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid |
96296-39-8 | 95.0% | 0.1g |
$55.0 | 2025-02-21 | |
| Enamine | EN300-04823-0.25g |
2-butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid |
96296-39-8 | 95.0% | 0.25g |
$79.0 | 2025-02-21 |
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:96296-39-8)2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid
Order Number:A1195266
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:27
Price ($):176.0/435.0/624.0
Email:sales@amadischem.com
2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
96296-39-8 (2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid) Related Products
- 127733-92-0(2-(Dioctadecylcarbamoyl)benzoic acid)
- 20320-44-9(2-(Piperidine-1-carbonyl)benzoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:96296-39-8)2-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):176.0/435.0/624.0